
Safe Handling of Ethyl 2-chloromethylbenzoate
for Research and Development Professionals

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 2-chloromethylbenzoate

Cat. No.: B072465 Get Quote

Introduction: Ethyl 2-chloromethylbenzoate (CAS No. 1531-78-8) is a substituted aromatic

ester utilized as a key intermediate in synthetic organic chemistry, particularly in the

development of pharmaceutical compounds and other complex molecular architectures. Its

utility stems from the reactive benzylic chloride moiety, which allows for facile nucleophilic

substitution. However, this same reactivity is the source of significant health and safety

concerns. The structural alerts within this molecule—specifically the chloromethyl group—

classify it as a potential alkylating agent and a potent lachrymator.

This guide provides a comprehensive framework for the safe handling, use, and disposal of

Ethyl 2-chloromethylbenzoate. It is designed for researchers, chemists, and drug

development professionals who may handle this compound. The protocols herein are based on

a conservative risk assessment, drawing from data on analogous structures and the

fundamental principles of chemical toxicology. Adherence to these guidelines is critical to

mitigate the risks of acute and chronic exposure.

Compound Identification and Physicochemical
Properties
A thorough understanding of a chemical's properties is the foundation of a robust safety

assessment. Key identification and physical data for Ethyl 2-chloromethylbenzoate are

summarized below.
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Property Value Source

Chemical Name Ethyl 2-(chloromethyl)benzoate [1]

Synonyms

Ethyl o-chloromethylbenzoate;

2-Chloromethyl-benzoic acid

ethyl ester

[1][2]

CAS Number 1531-78-8 [1][2][3]

Molecular Formula C10H11ClO2 [1][2][3]

Molecular Weight 198.65 g/mol [1][2]

Appearance White crystal powder [2]

Boiling Point 140 °C @ 14 Torr [2]

Flash Point 146.5 °C [2]

Density ~1.2 g/cm³ [2]

Vapor Pressure 0.00137 mmHg @ 25°C [2]

The low vapor pressure suggests that at room temperature, the risk of inhalation from

volatilization is low; however, the risk from aerosolized dust is significant.[2]

Hazard Analysis and Risk Assessment: An
Evidence-Based Approach
Official GHS classification data for Ethyl 2-chloromethylbenzoate is not readily available in

public databases.[2] Therefore, a risk assessment must be performed based on structural

analogy and the known toxicology of its constituent functional groups. This approach is

fundamental to ensuring safety when handling novel or poorly characterized substances.

Hazard Assessment by Structural Analogy
The primary hazards are derived from the benzylic chloride functional group.

Lachrymatory and Irritant Properties: Chemicals containing a reactive benzylic halide group

are often potent lachrymators, causing intense eye irritation, tearing, and pain.[4] Isomeric
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compounds such as Ethyl 3-(chloromethyl)benzoate and Ethyl 4-(chloromethyl)benzoate are

classified as causing severe skin burns and eye damage (H314/H318).[5][6] It is prudent to

assume Ethyl 2-chloromethylbenzoate shares these severe irritant and corrosive

properties.

Alkylating Agent Potential: The chloromethyl group is a classic electrophilic moiety capable of

alkylating biological nucleophiles, such as the nitrogenous bases in DNA. Alkylating agents

as a class present the strongest evidence for carcinogenicity and are also associated with

mutagenic and reproductive toxicities.[7][8][9] While there is no specific data on this

compound, its structure warrants its treatment as a potential alkylating agent, for which there

may be no safe level of exposure.[7]

Summary of Primary Hazards
Based on the analysis above, Ethyl 2-chloromethylbenzoate should be handled as a

substance with the following potential hazards:

Acute Toxicity: Causes severe skin burns and serious eye damage. Potent lachrymator.[5][6]

May be harmful if inhaled or swallowed.

Chronic Toxicity: Suspected carcinogen, mutagen, and reproductive toxin due to its potential

as an alkylating agent.[7][8]

The Hierarchy of Controls: A Systemic Approach to
Safety
The most effective safety programs implement a multi-layered approach known as the

hierarchy of controls. This framework prioritizes the most effective and reliable control

measures to minimize or eliminate exposure hazards.
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Hierarchy of Controls

Elimination / Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Most Effective

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Least Effective
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Spill Occurs

Alert Personnel
& Evacuate Area

Assess Spill Size
Is it minor & manageable?

Call Emergency Response / EHS

No

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Yes

Cover with Inert Absorbent
(e.g., Vermiculite, Sand)

Avoid raising dust

Carefully Collect Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: A workflow for responding to a chemical spill.
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Waste Management and Decontamination
Proper disposal is a legal and ethical requirement.

Waste Segregation: All materials contaminated with Ethyl 2-chloromethylbenzoate,

including disposable gloves, bench paper, and reaction byproducts, must be collected in a

dedicated, sealed, and clearly labeled hazardous waste container. * Disposal: Do not

dispose of this chemical down the drain. All waste must be disposed of through an approved

hazardous waste management program in accordance with local, state, and federal

regulations. [5][10]* Decontamination: Glassware should be decontaminated by rinsing with

a suitable organic solvent (e.g., acetone or ethanol) in a fume hood. The rinsate must be

collected as hazardous waste. Subsequently, the glassware can be cleaned using standard

laboratory detergents.

Conclusion
Ethyl 2-chloromethylbenzoate is a valuable synthetic intermediate whose utility is matched

by its significant potential hazards. Due to its potent lachrymatory properties and its

classification as a potential alkylating agent, this compound must be handled with the utmost

care. A comprehensive safety strategy, rooted in the hierarchy of controls, is not merely

recommended—it is essential. By mandating the use of engineering controls like chemical

fume hoods, enforcing strict administrative protocols, and requiring the correct use of personal

protective equipment, research and development professionals can effectively mitigate the

risks and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethyl 2-(chloromethyl)benzoate | C10H11ClO2 | CID 12937460 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. Ethyl 2-chloromethylbenzoate | 1531-78-8 [chemicalbook.com]

4. Lachrymators | Laboratory Safety | Safety | Department of Environmental Health and
Safety | Brandeis University [brandeis.edu]

5. tcichemicals.com [tcichemicals.com]

6. Substance Information - ECHA [echa.europa.eu]

7. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational
Safety and Health Administration [osha.gov]

8. pharmacytimes.com [pharmacytimes.com]

9. Guidelines for Cytotoxic (Antineoplastic) Drugs | Occupational Safety and Health
Administration [osha.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b072465?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_chloromethyl_benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_chloromethyl_benzoate
https://www.echemi.com/produce/pr220728133478-ethyl-2-chloromethylbenzoate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5196548.htm
https://www.brandeis.edu/environmental-health-safety/safety/labs/lachrymators.html
https://www.brandeis.edu/environmental-health-safety/safety/labs/lachrymators.html
https://www.tcichemicals.com/BE/en/sds/E0662_EU_6N.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.204.966
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.pharmacytimes.com/view/highlighting-the-risk-of-occupational-exposure-to-hazardous-drugs-in-the-health-care-setting-
https://www.osha.gov/enforcement/directives/std-01-23-001
https://www.osha.gov/enforcement/directives/std-01-23-001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Handling of Ethyl 2-chloromethylbenzoate for
Research and Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072465#safety-precautions-for-handling-ethyl-2-
chloromethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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